Cas no 149-30-4 (1,3-benzothiazole-2-thiol)

1,3-benzothiazole-2-thiol Properties

Names and Identifiers

• Benzo[d]thiazole-2(3H)-thione
• MBT
• 2-MBT
• 2-Benzothiazolethiol (MBT)
• Sulfur Accelerator M
• Benzothiazole-2-thiol
• 2-Mercaptobenzothiazole
• 2-Benzothiazolethiol
• 2-Mercaptobenzothiazole Solution
• MBT(M)
• Mercaptobenzothiazole
• Perkacit? MBT
• rubber accelerator MBT
• 2-Benzothiazolethiol,MBT
• 2-mercapto-benzothiazole
• 2-mercapto-benzthiazole
• Accel M
• Accelerator M
• Accelerator MBT
• Accelerator MBT, MBT
• AG 63
• benzothiazolyl mercaptan
• CAPTAX
• Kaptax
• Mertax
• Perkacit MBT
• Rokon
• ROTAX
• accelm
• Benzothiazolethiol
• Benzo[d]thiazole-2-thiol
• 1,3-Benzothiazole-2-thiol
• 2(3H)-Benzothiazolethione
• Dermacid
• Sulfadene
• Thiotax
• Vulkacit M
• Ekagom G
• Mebithizol
• Mebetizole
• Kaptaks
• Nuodeb 84
• Soxinol M
• Vulkacit Mercapto
• Pneumax MBT
• 2-Mercaptobenzthiazole
• Royal MBT
• Mercaptobenzthiazole
• Mercaptobenzothiazol
• Vulkacit Merc
• zinc di(benzothiazol-2-yl) disulphide
• +Expand

• MDL： MFCD00005781
• InChIKey： YXIWHUQXZSMYRE-UHFFFAOYSA-N
• Inchi： 1S/C7H5NS2/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9)
• SMILES： S1C(N([H])C2=C([H])C([H])=C([H])C([H])=C12)=S
• BRN： 119484

Computed Properties

• Exact Mass: 166.986342g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.986342g/mol
• Monoisotopic Mass: 166.986342g/mol
• Topological Polar Surface Area: 69.4Ų
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Odor: Disagreeable odor
• Autoignition Temperature: 628 °C
• Temperature: When heated to decomp ... it emits toxic /oxides of sulfur and oxides of nitrogen/.
• Heat of Combustion: Standard Net Heat of Combustion = -4.117X10+9 j/kmol (est)
• Dissociation Constants: pKa = 7.03 at 20 °C
• Taste: Bitter taste
• LogP: 2.58500
• PSA: 79.93000
• Merck: 5868
• Refractive Index: 1.6100 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• Boiling Point: >260°C at 760 mmHg
• Melting Point: 177-181 °C (lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: Fahrenheit: 392 ° f
  Celsius: 200 ° c
  
• Solubility: 0.12g/l
• Color/Form: Pale yellow monoclinic needle like or leaf like crystals. It has a bitter taste and an unpleasant smell.
• PH: 7 (0.12g/l, H2O, 25℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Flammable.
• Solubility: Slightly soluble in hot water, soluble in alcohol, chloroform, acetone, carbon tetrachloride, etc. It is easily soluble in ethyl acetate, acetone, ethanol, propanol, chloroform, ether, carbon disulfide, ammonia, sodium hydroxide, sodium carbonate and other alkali solutions, slightly soluble in benzene, insoluble in water and gasoline.
• Sensitiveness: Air Sensitive
• λmax: 325(MeOH)(lit.)
• Density: 1.42

1,3-benzothiazole-2-thiol Security Information

• Symbol: GHS07 GHS09
• RTECS：DL6475000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S24-S37-S60-S61
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R43; R50/53
• Hazard Level：6.1
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H317,H410
• Warning Statement： P273,P280,P501
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 43-50/53
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：15%(V)
• HazardClass：9
• FLUKA BRAND F CODES：9-13-23

1,3-benzothiazole-2-thiol Customs Data

• HS CODE：29342020
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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